Cas no 53573-22-1 (Isoxazole, 5-(4-bromophenyl)-3-phenyl-)

• Product Name: Isoxazole, 5-(4-bromophenyl)-3-phenyl-
• CAS No: 53573-22-1
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• CID: 356952
• PubChem ID: 835944
• Update Time: 2025-04-19

Isoxazole, 5-(4-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(4-bromophenyl)-3-phenyl-
• 5-(4-bromophenyl)-3-phenyl-1,2-oxazole
• HMS1674G08
• 5-(4-Bromophenyl)-3-phenylisoxazole
• DTXSID20356874
• AKOS000560391
• 53573-22-1

• Inchi： 1S/C15H10BrNO/c16-13-8-6-12(7-9-13)15-10-14(17-18-15)11-4-2-1-3-5-11/h1-10H
• InChI Key： ZOBQWQDCDGXWAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 298.9946
• Monoisotopic Mass: 298.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03